Cas no 82944-12-5 (Benzoyl chloride, 2-hydroxy-4-methyl-)

• Product Name: Benzoyl chloride, 2-hydroxy-4-methyl-
• CAS No: 82944-12-5
• MF: C₈H₇ClO₂
• MW: 170.59298157692
• CID: 4204846
• Update Time: 2025-06-07

Benzoyl chloride, 2-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2-hydroxy-4-methyl-

• Inchi： 1S/C8H7ClO2/c1-5-2-3-6(8(9)11)7(10)4-5/h2-4,10H,1H3
• InChI Key： QNTQACPHFSTLNX-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC=C(C)C=C1O

Additional information on Benzoyl chloride, 2-hydroxy-4-methyl-

Benzoyl Chloride, 2-Hydroxy-4-Methyl-

Benzoyl chloride, 2-hydroxy-4-methyl-, also known by its CAS number 82944-12-5, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its benzoyl group attached to a hydroxyl and methyl substituent on the aromatic ring. The combination of these functional groups makes it highly reactive and valuable in both academic research and industrial processes.

The structure of benzoyl chloride, 2-hydroxy-4-methyl- consists of a benzene ring with a hydroxyl group (-OH) at the 2-position and a methyl group (-CH3) at the 4-position. The benzoyl group (-COCl) is attached to the benzene ring, which contributes to its reactivity. This compound is often used as an intermediate in the synthesis of more complex molecules due to its ability to undergo various nucleophilic acyl substitutions.

Recent studies have highlighted the potential of benzoyl chloride, 2-hydroxy-4-methyl- in drug discovery and development. Researchers have explored its role in the synthesis of bioactive compounds, particularly in the design of kinase inhibitors and other therapeutic agents. The hydroxyl group provides opportunities for hydrogen bonding, while the methyl group adds steric bulk, both of which are critical for optimizing pharmacokinetic properties.

In terms of synthesis, benzoyl chloride, 2-hydroxy-4-methyl- can be prepared through several methods. One common approach involves the Friedel-Crafts acylation reaction, where an acyl chloride reacts with an aromatic ring in the presence of a Lewis acid catalyst. This method has been optimized in recent years to improve yield and selectivity. Another method involves the oxidation of appropriate alcohols followed by subsequent chlorination steps.

The physical properties of benzoyl chloride, 2-hydroxy-4-methyl- include a melting point of approximately -5°C and a boiling point around 110°C under standard conditions. Its density is about 1.1 g/cm³, making it slightly heavier than water. These properties make it suitable for use in various solvent systems commonly employed in organic synthesis.

Benzoyl chloride, 2-hydroxy-4-methyl- has found applications in both academic and industrial settings. In academia, it serves as a valuable reagent for teaching advanced organic chemistry concepts such as nucleophilic acyl substitution and aromatic substitution reactions. In industry, it is used as an intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing benzoyl chloride, 2-hydroxy-4-methyl-. Researchers are investigating catalytic systems that reduce waste and energy consumption while maintaining high yields. These efforts align with global initiatives to promote environmentally friendly chemical processes.

In conclusion, benzoyl chloride, 2-hydroxy-4-methyl-, with its CAS number 82944-12-5, remains a crucial compound in modern chemistry due to its unique reactivity and versatility. Its applications span from basic research to industrial production, making it an essential tool for chemists worldwide.